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Compound of Interest

Compound Name: C-DIM12

Cat. No.: B15606004 Get Quote

An In-depth Examination of 1,1-bis(3'-indolyl)-1-(p-chlorophenyl)methane (C-DIM12) as a

Modulator of Nurr1 and its Therapeutic Implications

This technical guide provides a comprehensive overview of the therapeutic potential of C-
DIM12, a synthetic derivative of diindolylmethane. C-DIM12 has emerged as a potent activator

of the orphan nuclear receptor Nurr1 (also known as NR4A2), exhibiting significant

neuroprotective, anti-inflammatory, and anti-cancer properties in a variety of preclinical models.

This document is intended for researchers, scientists, and drug development professionals

interested in the pharmacology and therapeutic applications of C-DIM12.

Core Mechanism of Action: Nurr1 Activation and NF-
κB Inhibition
C-DIM12's primary mechanism of action involves the activation of Nurr1, a transcription factor

crucial for the development and maintenance of dopaminergic neurons and a key regulator of

inflammatory responses in glial cells.[1][2] By binding to and activating Nurr1, C-DIM12 initiates

a cascade of events that ultimately suppress neuroinflammation and promote neuronal

survival.[1][3]

A critical downstream effect of Nurr1 activation by C-DIM12 is the inhibition of the nuclear

factor-kappa B (NF-κB) signaling pathway.[4][5] NF-κB is a master regulator of inflammatory

gene expression. C-DIM12-activated Nurr1 interferes with the transcriptional activity of NF-κB,

leading to a reduction in the expression of pro-inflammatory mediators such as nitric oxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15606004?utm_src=pdf-interest
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35773404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5941193/
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35773404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306720/
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.researchgate.net/figure/Synthesis-of-C-DIM12-and-effect-of-C-DIM12-on-motor-functions-of-mice-after-ICH-a-The_fig1_361655564
https://www.researchgate.net/figure/M-C-DIM12-can-attenuate-specific-ligand-induced-inflammatory-mediators-in-THP-1-cells_fig2_376630993
https://www.benchchem.com/product/b15606004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthase (NOS2), interleukin-6 (IL-6), and various chemokines.[2][5] This anti-inflammatory

action is central to its therapeutic effects in models of neurological diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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